Cas no 2229112-74-5 (2-(5-bromo-3-nitropyridin-2-yl)-2,2-difluoroethan-1-amine)

• Product Name: 2-(5-bromo-3-nitropyridin-2-yl)-2,2-difluoroethan-1-amine
• CAS No: 2229112-74-5
• MF: C₇H₆BrF₂N₃O₂
• MW: 282.04224729538
• CID: 6340131
• PubChem ID: 165674936
• Update Time: 2025-06-22

2-(5-bromo-3-nitropyridin-2-yl)-2,2-difluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-3-nitropyridin-2-yl)-2,2-difluoroethan-1-amine
• 2229112-74-5
• EN300-1961673

• Inchi： 1S/C7H6BrF2N3O2/c8-4-1-5(13(14)15)6(12-2-4)7(9,10)3-11/h1-2H,3,11H2
• InChI Key： PTWOGYFTGIJZKM-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)[N+](=O)[O-])C(CN)(F)F

Computed Properties

• Exact Mass: 280.96115g/mol
• Monoisotopic Mass: 280.96115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 84.7Ų

Additional information on 2-(5-bromo-3-nitropyridin-2-yl)-2,2-difluoroethan-1-amine

Professional Introduction to Compound with CAS No. 2229112-74-5 and Product Name: 2-(5-bromo-3-nitropyridin-2-yl)-2,2-difluoroethan-1-amine

The compound identified by the CAS number 2229112-74-5 and the product name 2-(5-bromo-3-nitropyridin-2-yl)-2,2-difluoroethan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of both bromo and nitro substituents on the pyridine ring, combined with the difluoroethyl side chain, makes it a versatile scaffold for further chemical modifications and biological evaluations.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds for their therapeutic potential. Pyridine derivatives, in particular, have been extensively studied due to their role as key structural motifs in numerous bioactive molecules. The compound in question, with its 5-bromo-3-nitropyridine core, is no exception. This moiety is known to exhibit a range of biological activities, making it an attractive candidate for further investigation.

The introduction of fluorine atoms into the molecular structure, specifically in the 2,2-difluoroethan-1-amine part of the molecule, adds an additional layer of complexity and functionality. Fluorinated compounds are widely recognized for their enhanced metabolic stability, improved binding affinity to biological targets, and altered pharmacokinetic profiles. These properties make fluorine-containing molecules particularly valuable in drug discovery and development. The specific arrangement of fluorine atoms in this compound may contribute to its unique chemical and biological properties.

Recent studies have highlighted the importance of bromo and nitro substituents in modulating the biological activity of pyridine derivatives. The bromo group, for instance, can serve as a handle for further functionalization via cross-coupling reactions, while the nitro group can be reduced to an amine or converted into other functional groups such as cyano or carboxylic acids. These transformations open up numerous possibilities for designing novel derivatives with enhanced efficacy and reduced side effects.

The difluoroethylamine moiety in this compound also deserves mention. This group is known to influence both the solubility and bioavailability of pharmaceutical compounds. The presence of two fluorine atoms can lead to increased lipophilicity, which may improve membrane permeability and oral bioavailability. Additionally, the amine functionality provides a site for hydrogen bonding interactions with biological targets, which is crucial for achieving high affinity and selectivity.

Current research in medicinal chemistry increasingly focuses on developing small molecules that can modulate specific biological pathways involved in diseases such as cancer, inflammation, and neurodegeneration. The compound under discussion has shown promise in preliminary studies as a potential modulator of key enzymes and receptors implicated in these conditions. For instance, modifications to the 5-bromo-3-nitropyridine core have been explored for their ability to interact with enzymes like tyrosine kinases and phosphodiesterases.

The synthesis of this compound involves several key steps that highlight its complexity and the synthetic challenges associated with constructing such molecules. The introduction of the bromo and nitro groups onto the pyridine ring requires careful control of reaction conditions to ensure high yield and selectivity. Subsequent functionalization of the difluoroethylamine side chain further complicates the synthesis but also offers opportunities for fine-tuning the biological properties of the final product.

Advances in computational chemistry have also played a significant role in understanding the structure-activity relationships (SAR) of this compound. Molecular modeling studies have been conducted to predict how different substituents affect binding affinity to potential targets. These studies have provided valuable insights into optimizing the compound's pharmacological profile before moving into more expensive and time-consuming experimental validations.

In conclusion, the compound with CAS No. 2229112-74-5 and product name 2-(5-bromo-3-nitropyridin-2-yl)-2,2-difluoroethan-1-amine represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, including the presence of both bromo and nitro substituents on a pyridine ring along with a difluoroethylamine side chain, make it a versatile scaffold for designing novel bioactive molecules. Ongoing research efforts are focused on harnessing these properties to develop new therapeutic agents that address unmet medical needs.